![molecular formula C21H19ClF3N3O3 B1193722 1-(4-Chlorophenyl)-3-[4-[4-(trifluoromethoxy)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione](/img/structure/B1193722.png)
1-(4-Chlorophenyl)-3-[4-[4-(trifluoromethoxy)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione
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Overview
Description
VBIT-3 is an inhibitor of VDAC1, the outer mitochondrial membrane protein known as voltage-dependent anion channel 1. VBIT-4 inhibits VDAC1 oligomerization, apoptosis, and mitochondrial dysfunction.
Scientific Research Applications
Anticonvulsant Activity
- A series of derivatives including 1-(4-Chlorophenyl)-3-[4-[4-(trifluoromethoxy)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione have been synthesized and tested for anticonvulsant activity. They displayed effectiveness in various seizure models, with some showing high activity in the 6-Hz psychomotor seizure test as well as in the maximal electroshock and subcutaneous pentylenetetrazole screens. The molecules were found to be effective in at least one seizure model, indicating their potential utility in treating epilepsy and related disorders (Kamiński, Rzepka, & Obniska, 2011).
Mechanism of Action Studies
- Investigations into the mechanism of action revealed that certain derivatives of this compound could block sodium channels (site 2) and L-type calcium channels. This suggests their potential role in modulating neuronal excitability and could provide a scientific basis for their anticonvulsant properties (Rybka et al., 2017).
Neurotoxicity and Safety Evaluations
- Neurotoxicity assessments, crucial for determining the safety profile of anticonvulsant drugs, have been conducted. Most derivatives, including the compound , showed lower neurotoxicity compared to reference antiepileptic drugs, making them potentially safer alternatives for epilepsy treatment (Rybka et al., 2014).
Pharmacokinetics and Drug Metabolism
- Pharmacokinetic studies involving similar compounds have been conducted to understand the drug's behavior in biological systems. These studies are essential for optimizing the drug's efficacy and minimizing adverse effects (Chavez-Eng, Constanzer, & Matuszewski, 1997).
Properties
Molecular Formula |
C21H19ClF3N3O3 |
---|---|
Molecular Weight |
453.85 |
IUPAC Name |
1-(4-chlorophenyl)-3-[4-[4-(trifluoromethoxy)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C21H19ClF3N3O3/c22-14-1-3-16(4-2-14)28-19(29)13-18(20(28)30)27-11-9-26(10-12-27)15-5-7-17(8-6-15)31-21(23,24)25/h1-8,18H,9-13H2 |
InChI Key |
RSUJVXBELMZOKK-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)OC(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VBIT-3; VBIT3; VBIT 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.